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Compound of Interest

Compound Name: Acth (1-14)

Cat. No.: B550166

Technical Support Center: ACTH (1-14)

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the proper reconstitution and handling of lyophilized
Adrenocorticotropic Hormone (1-14) (ACTH (1-14)).

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for reconstituting lyophilized ACTH (1-14)?

Al: The recommended solvent for reconstituting lyophilized ACTH (1-14) is sterile, distilled, or
deionized water.[1] For peptides that are difficult to dissolve in agqueous solutions, an alternative
IS to first dissolve the peptide in a small amount of a polar organic solvent like Dimethyl
Sulfoxide (DMSO) and then slowly add sterile water to the desired concentration.[2][3]

Q2: What is the recommended procedure for reconstitution?
A2: To ensure optimal recovery and performance, follow these steps for reconstitution:

» Before opening, gently tap the vial on a hard surface to ensure all the lyophilized powder is
at the bottom.

e Add the recommended solvent (e.g., sterile water) slowly to the vial.
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» Gently swirl or roll the vial to dissolve the powder. Avoid vigorous shaking or vortexing, as
this can cause foaming and degradation of the peptide.

« If the peptide does not dissolve completely, brief sonication may be used to aid dissolution.

[1]

Q3: What is the recommended storage condition for lyophilized and reconstituted ACTH (1-
14)?

A3: Proper storage is crucial for maintaining the stability and activity of ACTH (1-14). Please
refer to the table below for a summary of storage recommendations.

Data Presentation: Storage and Stability of ACTH (1-
14)

Storage .
Form Duration Notes
Temperature
- Store in a desiccated
Lyophilized Powder -20°C Up to 1 year )
environment.[1]
Store in a desiccated
-80°C Up to 2 years environment for long-
term storage.
Reconstituted Solution  4°C 2-7 days For short-term use.
Aliquot to avoid
-20°C Up to 1 month repeated freeze-thaw
cycles.
Recommended for
long-term storage.
-80°C Up to 6 months Aliquot to avoid

repeated freeze-thaw

cycles.
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Q4: My reconstituted ACTH (1-14) solution appears cloudy or has visible particulates. What
should | do?

A4: Cloudiness or particulates in the solution may indicate incomplete dissolution or
aggregation.

e Action: Try sonicating the solution for a short period. If the issue persists, warming the
solution gently to 37°C may help.

e Prevention: Ensure the lyophilized powder has completely dissolved before use. For future
reconstitutions, consider using a solvent with a small percentage of organic solvent like
DMSO before adding the aqueous buffer.

Q5: I am observing lower than expected biological activity in my experiments. What could be
the cause?

A5: A decrease in biological activity can result from improper handling or storage.

o Check Storage: Verify that the lyophilized powder and reconstituted aliquots have been
stored at the correct temperatures and for the recommended duration.

e Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing a solution can degrade the
peptide. Always aliquot the reconstituted stock solution into single-use volumes.

» Carrier Protein: For long-term storage of dilute solutions, consider adding a carrier protein
such as 0.1% Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) to prevent
adsorption of the peptide to the storage vial.

Experimental Protocols
Protocol: In Vitro Stimulation of Adrenal Cortex Cells with ACTH (1-14)

This protocol outlines a general procedure for stimulating cultured adrenal cortex cells (e.g., Y1
cell line) with reconstituted ACTH (1-14) to measure downstream effects like steroidogenesis.

Materials:

o Lyophilized ACTH (1-14)
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Sterile, deionized water

Cultured adrenal cortex cells (e.g., Y1)
Appropriate cell culture medium
Phosphate-buffered saline (PBS)

Assay kit for measuring cortisol or corticosterone

Procedure:

Prepare ACTH (1-14) Stock Solution: Reconstitute the lyophilized ACTH (1-14) in sterile
water to a stock concentration of 1 mM. Aliquot and store at -80°C.

Cell Culture: Plate adrenal cortex cells in a multi-well plate at a suitable density and culture
until they reach the desired confluency.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the ACTH (1-14)
stock solution. Dilute the stock solution with cell culture medium to the desired final
concentrations for treatment (e.g., 1 nM, 10 nM, 100 nM).

Cell Treatment:
o Remove the old medium from the cells and wash once with PBS.
o Add the prepared ACTH (1-14) working solutions to the respective wells.

o Include a negative control group treated with vehicle (cell culture medium without ACTH
(1-14)).

Incubation: Incubate the cells for the desired period (e.g., 2, 6, 12, or 24 hours) at 37°C in a
humidified incubator with 5% CO2.

Sample Collection: After incubation, collect the cell culture supernatant to measure secreted
steroids.
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e Analysis: Quantify the concentration of cortisol or corticosterone in the supernatant using a
suitable assay kit according to the manufacturer's instructions.
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Caption: Signaling pathway of ACTH in an adrenal cortex cell.

Experimental Workflow
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Caption: General experimental workflow for in vitro ACTH (1-14) studies.

Logical Relationship: Troubleshooting Flowchart
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Caption: Troubleshooting flowchart for common ACTH (1-14) issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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